Cas no 89465-16-7 (2,4(1H,3H)-Pyrimidinedione, 1-methyl-6-(methylamino)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-methyl-6-(methylamino)-
• CAS No: 89465-16-7
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 2811730
• PubChem ID: 21784588
• Update Time: 2025-07-17

2,4(1H,3H)-Pyrimidinedione, 1-methyl-6-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-methyl-6-(methylamino)-
• 1-Methyl-6-(methylamino)pyrimidine-2,4(1H,3H)-dione
• E84449
• 89465-16-7
• 1-METHYL-6-(METHYLAMINO)-3H-PYRIMIDINE-2,4-DIONE
• SCHEMBL15360209
• AB-323/40464354
• DB-126955
• 1-methyl-6-(methylamino)-2,4(1H,3H)-pyrimidinedione
• DTXSID40618007
• BS-48329

• Inchi： 1S/C6H9N3O2/c1-7-4-3-5(10)8-6(11)9(4)2/h3,7H,1-2H3,(H,8,10,11)
• InChI Key： OYQCGGWFFNHNAC-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(NC)N1C)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2,4(1H,3H)-Pyrimidinedione, 1-methyl-6-(methylamino)-

Comprehensive Overview of 2,4(1H,3H)-Pyrimidinedione, 1-methyl-6-(methylamino)- (CAS No. 89465-16-7)

2,4(1H,3H)-Pyrimidinedione, 1-methyl-6-(methylamino)- (CAS No. 89465-16-7) is a specialized organic compound belonging to the pyrimidine family, a class of heterocyclic aromatic compounds with significant applications in pharmaceuticals, agrochemicals, and biochemical research. This compound, characterized by its unique methylamino and methyl substitutions, has garnered attention for its potential role in drug development and molecular studies. Its structural features make it a valuable intermediate in synthesizing more complex molecules, particularly those targeting enzymatic pathways or cellular processes.

The growing interest in pyrimidine derivatives stems from their versatility in medicinal chemistry. Researchers and industries are increasingly exploring compounds like 1-methyl-6-(methylamino)-2,4(1H,3H)-pyrimidinedione for their potential in designing novel therapeutics. With the rise of precision medicine and targeted drug delivery, such molecules are being investigated for their ability to interact with specific biological targets, offering fewer side effects and higher efficacy. This aligns with current trends in AI-driven drug discovery, where computational models predict the behavior of small molecules like this one to accelerate research.

From a biochemical perspective, the methylamino group in this compound enhances its solubility and binding affinity, making it a candidate for enzyme inhibition studies. Its potential applications in cancer research and antiviral drug development are areas of active investigation. For instance, pyrimidine analogs have been pivotal in developing nucleoside reverse transcriptase inhibitors (NRTIs), a class of antiviral drugs. While CAS No. 89465-16-7 is not yet a household name in pharmaceuticals, its structural analogs have demonstrated promising results in preclinical trials.

The synthesis and characterization of 2,4(1H,3H)-Pyrimidinedione, 1-methyl-6-(methylamino)- involve advanced organic chemistry techniques, including NMR spectroscopy and mass spectrometry. These methods ensure the compound's purity and stability, critical for research and industrial applications. As sustainability becomes a priority in chemical manufacturing, greener synthesis routes for such compounds are being explored, reducing environmental impact without compromising yield or quality.

In the context of SEO and user queries, common search terms related to this compound include "pyrimidine derivatives uses," "methylamino pyrimidine synthesis," and "CAS 89465-16-7 applications." Addressing these queries, this compound's potential extends beyond traditional uses, with emerging interest in biomaterials and nanotechnology. For example, its incorporation into polymer matrices could lead to advanced drug-eluting coatings or sensors.

Safety and regulatory compliance are paramount when handling 1-methyl-6-(methylamino)-2,4(1H,3H)-pyrimidinedione. While it is not classified as a hazardous material, standard laboratory precautions should be followed. Researchers often seek information on "pyrimidine toxicity" or "safe handling of methylamino compounds," underscoring the need for clear guidelines in technical documentation.

Looking ahead, the demand for high-purity pyrimidine intermediates like this one is expected to rise, driven by advancements in personalized medicine and biopharmaceuticals. Collaborative efforts between academia and industry will likely uncover new applications, solidifying its role in next-generation therapeutics. For those exploring "buy 89465-16-7" or "pyrimidine suppliers," verifying the supplier's credibility and product specifications is essential to ensure research reproducibility.

In summary, 2,4(1H,3H)-Pyrimidinedione, 1-methyl-6-(methylamino)- (CAS No. 89465-16-7) represents a fascinating intersection of chemistry and biology. Its structural uniqueness and potential applications align with cutting-edge trends in drug discovery and material science. As research progresses, this compound may well become a cornerstone in developing innovative solutions to global health challenges.